Cas no 20914-16-3 (2,2-Dichloro-1-(3-iodophenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-iodophenyl)ethanol
• CAS No: 20914-16-3
• MF: C₈H₇Cl₂IO
• MW: 316.95
• CID: 5076526
• Update Time: 2025-06-11

2,2-Dichloro-1-(3-iodophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-iodophenyl)ethanol

• Inchi： 1S/C8H7Cl2IO/c9-8(10)7(12)5-2-1-3-6(11)4-5/h1-4,7-8,12H
• InChI Key： KFDGGGUSVJXOLT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(I)C=1)(O)C(Cl)Cl

Additional information on 2,2-Dichloro-1-(3-iodophenyl)ethanol

Comprehensive Analysis of 2,2-Dichloro-1-(3-iodophenyl)ethanol (CAS No. 20914-16-3): Properties, Applications, and Innovations

2,2-Dichloro-1-(3-iodophenyl)ethanol (CAS No. 20914-16-3) is a halogenated organic compound with a unique molecular structure, combining chlorine and iodine substituents on an aromatic ethanol backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both dichloro and iodophenyl groups enhances its reactivity, making it valuable for cross-coupling reactions and as a building block for complex molecules.

In recent years, the demand for halogenated intermediates like 2,2-Dichloro-1-(3-iodophenyl)ethanol has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its role in synthesizing biologically active compounds, such as antimicrobial agents and enzyme inhibitors. Its CAS No. 20914-16-3 is frequently searched in academic databases, reflecting its relevance in organic chemistry workflows.

From an environmental perspective, the compound's stability and biodegradability are under scrutiny. With growing emphasis on green chemistry, scientists are exploring eco-friendly synthetic routes for 2,2-Dichloro-1-(3-iodophenyl)ethanol to minimize hazardous byproducts. This aligns with global trends toward sustainable chemical production, a topic highly searched in platforms like Google Scholar and PubMed.

Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize CAS No. 20914-16-3, ensuring purity and consistency for industrial applications. The compound's iodophenyl moiety also makes it suitable for radiolabeling studies, a niche yet expanding field in diagnostic imaging.

Innovations in catalysis have further elevated the utility of 2,2-Dichloro-1-(3-iodophenyl)ethanol. For instance, palladium-catalyzed reactions leveraging its dichloro groups enable efficient carbon-carbon bond formations. Such methodologies are frequently discussed in forums like ResearchGate, addressing queries like "How to optimize yields in halogenated intermediate reactions?"—a testament to its practical significance.

In summary, 2,2-Dichloro-1-(3-iodophenyl)ethanol (CAS No. 20914-16-3) exemplifies the intersection of synthetic utility and scientific curiosity. Its multifaceted applications, coupled with ongoing research into sustainable synthesis, position it as a compound of enduring interest in modern chemistry.